Cas no 1215107-26-8 ((5-Morpholinopyridin-3-yl)boronic acid)
(5-Morpholinopyridin-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (5-Morpholinopyridin-3-yl)boronic acid
- B-[5-(4-Morpholinyl)-3-pyridinyl]boronic acid
- (5-morpholin-4-ylpyridin-3-yl)boronic acid
- 5-morpholinopyridin-3-ylboronic acid
- QC-4251
- Boronicacid,B-[5-(4-morpholinyl)-3-pyridinyl]-
- AMPD00208
- RL00964
- AM85503
- RL00965
- AX8165830
- [5-(Morpholin-4-yl)pyridin-3-yl]boronic acid
- Boronic acid, B-[5-(4-morpholinyl)-3-pyridinyl]-
- AKOS015901710
- DB-029909
- (5-Morpholinopyridin-3-yl)boronicacid
- 1215107-26-8
- 5-(MORPHOLIN-4-YL)PYRIDIN-3-YLBORONIC ACID
- MFCD12827996
- SCHEMBL13671979
- C71798
- DS-15015
- DTXSID60678784
- J-517846
-
- MDL: MFCD12827996
- Inchi: 1S/C9H13BN2O3/c13-10(14)8-5-9(7-11-6-8)12-1-3-15-4-2-12/h5-7,13-14H,1-4H2
- InChI Key: HRCZUJKYYSOZQT-UHFFFAOYSA-N
- SMILES: O1CCN(C2C=NC=C(B(O)O)C=2)CC1
Computed Properties
- Exact Mass: 208.10200
- Monoisotopic Mass: 208.1019224g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.8
Experimental Properties
- Boiling Point: 473.4±55.0°C at 760 mmHg
- PSA: 65.82000
- LogP: -1.33700
(5-Morpholinopyridin-3-yl)boronic acid Security Information
- Hazard Statement: H302-H315-H319-H332-H335
- Storage Condition:Inert atmosphere,2-8°C
(5-Morpholinopyridin-3-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB437623-100 mg |
(5-Morpholinopyridin-3-yl)boronic acid, 97%; . |
1215107-26-8 | 97% | 100mg |
€373.50 | 2023-04-23 | |
| abcr | AB437623-250 mg |
(5-Morpholinopyridin-3-yl)boronic acid, 97%; . |
1215107-26-8 | 97% | 250mg |
€570.70 | 2023-04-23 | |
| abcr | AB437623-1 g |
(5-Morpholinopyridin-3-yl)boronic acid, 97%; . |
1215107-26-8 | 97% | 1g |
€1,357.80 | 2023-04-23 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B63080-1g |
(5-Morpholinopyridin-3-yl)boronic acid |
1215107-26-8 | 97% | 1g |
¥4796.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B63080-250mg |
(5-Morpholinopyridin-3-yl)boronic acid |
1215107-26-8 | 97% | 250mg |
¥1986.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B63080-100mg |
(5-Morpholinopyridin-3-yl)boronic acid |
1215107-26-8 | 97% | 100mg |
¥1196.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B63080-5g |
(5-Morpholinopyridin-3-yl)boronic acid |
1215107-26-8 | 97% | 5g |
¥11646.0 | 2022-10-09 | |
| Chemenu | CM136443-1g |
5-Morpholinopyridin-3-ylboronic acid |
1215107-26-8 | 97% | 1g |
$749 | 2023-02-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M891091-1g |
(5-Morpholinopyridin-3-yl)boronic acid |
1215107-26-8 | 97% | 1g |
2,381.40 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | WM909-5g |
(5-Morpholinopyridin-3-yl)boronic acid |
1215107-26-8 | 97% | 5g |
13967CNY | 2021-05-08 |
(5-Morpholinopyridin-3-yl)boronic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on (5-Morpholinopyridin-3-yl)boronic acid
Comprehensive Guide to (5-Morpholinopyridin-3-yl)boronic acid (CAS No. 1215107-26-8): Properties, Applications, and Market Insights
(5-Morpholinopyridin-3-yl)boronic acid (CAS No. 1215107-26-8) is a specialized boronic acid derivative widely recognized for its role in Suzuki-Miyaura cross-coupling reactions. This compound, featuring a morpholine-substituted pyridine core, is pivotal in pharmaceutical research and material science. Its unique structure enables versatile applications, making it a sought-after reagent in modern synthetic chemistry.
The molecular formula of (5-Morpholinopyridin-3-yl)boronic acid is C9H13BN2O3, with a molecular weight of 208.03 g/mol. Its boronic acid functional group (-B(OH)2) facilitates efficient C-C bond formation, crucial for constructing complex organic frameworks. Researchers frequently inquire about its solubility (typically in DMSO or THF) and stability under ambient conditions, which are critical for handling and storage protocols.
In pharmaceutical applications, this compound serves as a key intermediate for kinase inhibitor development, addressing trending research areas like cancer therapeutics and neurodegenerative disease modulation. Recent PubMed-indexed studies highlight its utility in designing ATP-competitive inhibitors, aligning with the growing demand for targeted drug discovery solutions.
The material science sector leverages 1215107-26-8 for creating organic electronic components, particularly in OLED manufacturing and conductive polymer synthesis. With the global push toward flexible electronics, this boronic acid derivative gains prominence for enabling π-conjugated system construction – a hot topic in ACS Applied Materials & Interfaces publications.
Market analysis reveals increasing procurement of (5-Morpholinopyridin-3-yl)boronic acid by contract research organizations (CROs) and academic laboratories. Suppliers report rising inquiries about bulk pricing and custom synthesis options, reflecting expanded utilization in high-throughput screening platforms. The compound's patent landscape shows active filings in heterocyclic compound innovations, particularly for JAK/STAT signaling pathway modulators.
Quality control protocols for CAS 1215107-26-8 emphasize HPLC purity verification (typically ≥95%) and NMR characterization. Best practices recommend storage under inert atmosphere at -20°C to prevent boronic acid dehydration. These technical specifications frequently appear in Sigma-Aldrich and TCI America product listings, indicating standardized industry requirements.
Emerging applications include bioconjugation techniques for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). This aligns with Google Trends data showing increased searches for "boronic acid ADC linker" and "heteroaryl PROTAC design". The compound's dual functionality (morpholine for solubility + boronic acid for coupling) makes it particularly valuable for these next-generation therapeutics.
Synthetic methodologies for 5-Morpholinopyridin-3-yl boronic acid often involve Pd-catalyzed borylation of corresponding halides or direct functionalization of pyridine precursors. Recent Organic Process Research & Development papers discuss optimized routes addressing regioselectivity challenges in morpholine introduction – a common pain point for researchers searching "morpholine pyridine synthesis".
Environmental and safety assessments classify this compound as requiring standard laboratory precautions, with SDS sheets emphasizing eye protection and ventilation control. Its non-flagged status facilitates global procurement, unlike many controlled boronic acids used in Suzuki reactions. This regulatory advantage contributes to its growing market penetration across North American and Asian research hubs.
Future prospects for 1215107-26-8 include potential in metal-organic frameworks (MOFs) for gas storage applications and covalent organic polymers (COPs) – topics generating substantial interest in ACS Materials Letters. The compound's hydrogen-bonding capacity and thermal stability make it suitable for these advanced materials, answering frequent queries about "boronic acid MOF linkers" in scientific forums.
1215107-26-8 ((5-Morpholinopyridin-3-yl)boronic acid) Related Products
- 2225173-23-7(Boronic acid, B-[5-(1-piperidinyl)-3-pyridinyl]-)
- 2096334-91-5([5-[ethyl(methyl)amino]-3-pyridyl]boronic acid;hydrochloride)
- 2368221-32-1((5-(morpholino-d8)pyridin-3-yl-2,4,6-d3)boronic acid)
- 1286778-37-7(3-(1-methylpiperizin-4-yl) pyridine-5-boronic acid)
- 2368221-31-0((5-(morpholino-d8)pyridin-3-yl)boronic acid)
- 1218790-56-7((5-(Pyrrolidin-1-yl)pyridin-3-yl)boronic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)